Cas no 2229017-94-9 (tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate
• CAS No: 2229017-94-9
• MF: C₁₅H₁₇F₄NO₃
• MW: 335.293998479843
• CID: 5978582
• PubChem ID: 165968954
• Update Time: 2025-05-22

tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2229017-94-9
• tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate
• EN300-1872323

• Inchi： 1S/C15H17F4NO3/c1-14(2,3)23-13(22)20(5)15(4,7-21)10-11(18)8(16)6-9(17)12(10)19/h6-7H,1-5H3
• InChI Key： NWYRUJZUSUGXFB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F)F)F

Computed Properties

• Exact Mass: 335.11445605g/mol
• Monoisotopic Mass: 335.11445605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate

Research Brief on tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate (CAS: 2229017-94-9)

The compound tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate (CAS: 2229017-94-9) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This fluorinated carbamate derivative exhibits interesting physicochemical properties that make it a valuable intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic utility of this compound as a building block for protease inhibitors and other therapeutic agents. The tetrafluorophenyl moiety provides enhanced metabolic stability and membrane permeability, while the tert-butyl carbamate group serves as a versatile protecting group that can be selectively removed under mild conditions. Researchers have successfully incorporated this scaffold into several lead compounds targeting inflammatory diseases and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's application in developing novel covalent inhibitors of SARS-CoV-2 main protease. The electron-withdrawing tetrafluorophenyl group was found to significantly enhance the electrophilicity of the adjacent carbonyl, facilitating nucleophilic attack by the catalytic cysteine residue. This discovery opens new possibilities for designing antiviral agents with improved potency and selectivity.

Structural-activity relationship (SAR) studies have revealed that modifications at the N-methyl position can dramatically influence the compound's biological activity. Researchers at several pharmaceutical companies are currently exploring derivatives of this scaffold as potential treatments for rare genetic disorders involving protein misfolding. The compound's ability to cross the blood-brain barrier makes it particularly attractive for CNS-targeted therapies.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce this intermediate. A 2024 patent application describes a continuous flow process that improves yield and reduces byproduct formation compared to traditional batch methods. This technological advancement could significantly lower production costs and make the compound more accessible for medicinal chemistry programs.

Analytical characterization of tert-butyl N-methyl-N-[1-oxo-2-(2,3,5,6-tetrafluorophenyl)propan-2-yl]carbamate has been enhanced by the development of new LC-MS methods that can detect trace impurities at levels below 0.1%. These quality control improvements are crucial for ensuring the compound's suitability in pharmaceutical applications where purity standards are extremely stringent.

Future research directions include exploring the compound's potential in targeted protein degradation strategies and as a warhead for covalent inhibitors. Several research groups are investigating its incorporation into PROTAC molecules, taking advantage of its favorable physicochemical properties and synthetic versatility. The unique combination of fluorination and carbamate protection in this scaffold continues to inspire innovative applications in drug discovery.